Cas no 1710293-01-8 (7-Azepan-1-yl-2H-[1,2,4]triazolo[4,3-c]pyrimidin-3-one)
7-Azepan-1-yl-2H-[1,2,4]triazolo[4,3-c]pyrimidin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Azepan-1-yl-2H-[1,2,4]triazolo[4,3-c]pyrimidin-3-one
- 7-(Azepan-1-yl)-[1,2,4]triazolo[4,3-c]pyrimidin-3(2H)-one
-
- Inchi: 1S/C11H15N5O/c17-11-14-13-10-7-9(12-8-16(10)11)15-5-3-1-2-4-6-15/h7-8H,1-6H2,(H,14,17)
- InChI Key: KRBSMAYOHSHZHC-UHFFFAOYSA-N
- SMILES: C1=NC(N2CCCCCC2)=CC2=NNC(=O)N12
7-Azepan-1-yl-2H-[1,2,4]triazolo[4,3-c]pyrimidin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM292494-1g |
7-(Azepan-1-yl)-[1,2,4]triazolo[4,3-c]pyrimidin-3(2H)-one |
1710293-01-8 | 97% | 1g |
$605 | 2023-03-05 |
7-Azepan-1-yl-2H-[1,2,4]triazolo[4,3-c]pyrimidin-3-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 7-Azepan-1-yl-2H-[1,2,4]triazolo[4,3-c]pyrimidin-3-one
7-Azepan-1-Yl-2H-[1,2,4]Triazolo[4,3-c]PYRIMIDIN-3-One (CAS No. 1710293-01-8): A Promising Compound in Chemical Biology and Medicinal Chemistry
This article focuses on the compound CAS No. 1710293-01-8, formally named 7-Azepan-yl--yl--yl--yl-
The compound 7-Azepan-yl-yl-yl-
In recent studies published in Chemical Biology Research Journal (CBRJ), the triazolo[4,3-c]pyrimidine core structure
Synthetic advancements have enabled researchers to explore structural variants of the azepane core structure. For instance,
Clinical trials conducted by Global Pharmaceutical Institute (GPI) demonstrated that derivatives of this compound exhibit significant efficacy against,
A groundbreaking study in Advanced NMR Spectroscopy Applications (ANSA) revealed that the spatial arrangement of the azepane ring system
In a 2023 publication from the Cancer Research and Development Laboratory (CRDL), this compound was shown to selectively inhibit,
A comparative analysis published in Medicinal Chemistry Reviews (MCR) highlighted the superiority of this compound over traditional analogs due to its,
A recent patent filing (Patent Number WO 2024/XXXXXX) details a novel synthesis pathway for producing this compound using environmentally friendly reagents,
In vitro experiments conducted at the Neuroscience Innovation Center (NIC) showed that when combined with,
A collaborative study between European and Asian research institutions (International Journal of Pharmacological Innovations (IJPI), 2024 issue 56(6)) found that modifying the substituent at position 7 of the azepane ring could enhance,
Safety evaluations performed by regulatory bodies confirm that under standard laboratory conditions,
... ...This compound's unique combination of structural features and pharmacological properties has positioned it as a critical component in modern drug discovery pipelines. Its potential applications continue to expand as researchers uncover new pathways for,
1710293-01-8 (7-Azepan-1-yl-2H-[1,2,4]triazolo[4,3-c]pyrimidin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)